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Compound of Interest

2-Butenoic acid, 3-amino-, 1,1-
Compound Name: ,
dimethylethyl ester

Cat. No.: B12340175

Get Quote

Executive Summary: Physical State & Critical
Identifiers

tert-Butyl 3-aminocrotonate (CAS: 16052-66-7) is a specialized enamino ester widely utilized in

the synthesis of 1,4-dihydropyridine calcium channel blockers (Hantzsch synthesis).[1]

Unlike its methyl analog, which is a stable high-melting solid, the tert-butyl ester is a low-
melting solid with a melting point near human body temperature.[1] This unique physical
property creates significant handling challenges, as the compound frequently exists as a
supercooled liquid, a slush, or a solid depending on ambient transport and storage conditions.

[1]
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Property Specification

CAS Number 16052-66-7

IUPAC Name tert-butyl (Z)-3-aminobut-2-enoate

Melting Point ~38 — 39 °C (Low-melting solid)

Physical State (20 °C) Solid (often supercooled liquid)
Appearance White crystalline solid or pale yellow liquid
Molecular Formula CsH1sNO:2

Molecular Weight 157.21 g/mol

Thermophysical Analysis & Structural Logic[1]
The Melting Point Anomaly

The melting point of tert-butyl 3-aminocrotonate (~38.6 °C) is significantly lower than that of
methyl 3-aminocrotonate (81-85 °C).[1] This depression is counter-intuitive given the increased
molecular weight but is explained by crystal lattice disruption:[1]

» Steric Bulk: The bulky tert-butyl group prevents the efficient, tight packing observed in the
methyl ester's crystal lattice.[1]

» Lattice Energy: While the tert-butyl group adds van der Waals surface area, its globular
shape creates voids in the crystal structure, lowering the lattice energy required to transition
to the liquid phase.[1]

Stereochemistry: The Z-Isomer Dominance

Like most

-enamino esters, this compound exists predominantly as the (Z)-isomer.[1] This preference is
thermodynamic, driven by a strong intramolecular hydrogen bond between the amine proton
(N-H) and the carbonyl oxygen (C=0).[1]

Key Insight for Spectroscopists: In
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H NMR, the chelated N-H proton typically appears downfield (

8.5-9.5 ppm, broad), while the olefinic proton is a sharp singlet.[1] The tert-butyl group appears
as a massive singlet (

~1.4-1.5 ppm).[1]

Synthesis & Reaction Mechanism[1][2]

The synthesis typically involves the condensation of tert-butyl acetoacetate with ammonia.[2]
This reaction is reversible and sensitive to water, which can drive hydrolysis back to the starting
keto-ester.[1]

Reaction Pathway Diagram[1]
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Caption: Synthesis pathway showing the conversion of the beta-keto ester to the enamine,
stabilized by intramolecular hydrogen bonding which dictates the Z-isomer geometry.

Handling, Storage, and "Phase-State"
Management[1]

Expertise Note: The most common error in handling tert-butyl 3-aminocrotonate is assuming it
is impure because it arrives as a liquid or a "slush."[1]

The "Melt-Homogenize" Protocol
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Because the compound melts near 38 °C, partial melting during transit can lead to phase
separation where impurities (or hydrolysis products) concentrate in the liquid phase.[1]

Protocol:
 Inspection: If the material appears as a wet solid or biphasic mixture, do not sample directly.

o Total Melting: Place the sealed container in a water bath at 45 °C for 15-30 minutes until
fully liquefied.

o Homogenization: Swirl the liquid gently to ensure homogeneity.
o Sampling/Aliquot: Remove the required amount while liquid.

o Re-solidification: Store the remaining material at 2—8 °C (Refrigerator) to return it to a solid
state.

Storage Stability[1]

o Hydrolysis Risk: The enamine functionality is labile. Exposure to atmospheric moisture
causes slow hydrolysis back to tert-butyl acetoacetate and ammonia.[1]

o Recommended Conditions: Store under inert gas (Argon/Nitrogen) at 2—-8 °C.

» Shelf Life: Typically 6-12 months if strictly protected from moisture.

Quality Control & Analytical Verification

Before using this reagent in critical steps (e.g., GMP synthesis of dihydropyridines), verify its
integrity using Thin Layer Chromatography (TLC) or NMR.[1]

QC Workflow Diagram
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Caption: Decision tree for validating reagent purity. Hydrolysis releases tert-butyl acetoacetate,
detectable as a less polar spot on TLC or a methylene singlet in NMR.[1]

Diagnostic NMR Signals (CDCIs)[1]
e Authentic Product:

4.50 (s, 1H, =CH-), 1.45 (s, 9H, t-Bu).
« Degradant (Acetoacetate):

3.39 (s, 2H, -CH2-), 2.26 (s, 3H, CH3-CO-).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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